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Compound of Interest

Compound Name: 4-Benzylmorpholin-3-one

Cat. No.: B1279983

4-Benzylmorpholin-3-one: A Technical Overview
of its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the known physical properties
of 4-Benzylmorpholin-3-one, a heterocyclic compound of interest in medicinal chemistry and
drug discovery. Due to the limited availability of extensive experimental data, this document
compiles and presents the most current information from established chemical suppliers and
databases, highlighting both reported and predicted values.

Core Physical Properties

The physical characteristics of a compound are foundational to its application in research and
development, influencing factors from reaction kinetics to bioavailability. Below is a summary of
the available data for 4-Benzylmorpholin-3-one (CAS Number: 61636-32-6).
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Physical Property Value Source and Remarks
Boiling Point 125 °C [1] At a pressure of 0.7 Torr.
Density 1.170 + 0.06 g/cm3 [1] Predicted value.
Molecular Formula C11H13NO2 [2]

Molecular Weight 191.23 g/mol [2]

It is important to note that some suppliers, such as AK Scientific, Inc., report that the boiling
point and density are not available, which may indicate that the values from other sources are
predicted or from limited experimental data[3].

Experimental Protocols: Synthesis of Substituted
Morpholin-3-ones

While a specific, detailed experimental protocol for the synthesis of 4-Benzylmorpholin-3-one
is not readily available in peer-reviewed literature, a general approach for the synthesis of N-
substituted morpholin-3-ones can be inferred from established synthetic methodologies for
related heterocyclic compounds. A common strategy involves the reaction of an appropriate N-
substituted amino alcohol with an a-haloacetyl halide or a related derivative, followed by
intramolecular cyclization.

A plausible synthetic route to 4-Benzylmorpholin-3-one is outlined below. This protocol is a
representative example and may require optimization for specific laboratory conditions.

Reaction: N-benzylethanolamine reacts with chloroacetyl chloride in the presence of a base to
yield an intermediate, which then undergoes intramolecular cyclization to form 4-
Benzylmorpholin-3-one.

Materials:
» N-benzylethanolamine
o Chloroacetyl chloride

» A suitable non-nucleophilic base (e.qg., triethylamine or diisopropylethylamine)
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e Anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran)
Procedure:

Dissolve N-benzylethanolamine and the base in the anhydrous solvent under an inert
atmosphere (e.g., nitrogen or argon) and cool the mixture in an ice bath (0 °C).

Slowly add a solution of chloroacetyl chloride in the same anhydrous solvent to the stirred
mixture.

Allow the reaction to warm to room temperature and stir for a specified time, monitoring the
reaction progress by a suitable technique (e.g., thin-layer chromatography).

Upon completion, the reaction mixture is typically worked up by washing with water and
brine.

The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate or
magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

The resulting crude product, the intermediate N-benzyl-N-(2-hydroxyethyl)-2-
chloroacetamide, is then treated with a base (e.g., sodium hydride or potassium tert-
butoxide) in a suitable solvent to facilitate the intramolecular cyclization to 4-
Benzylmorpholin-3-one.

The final product is then purified using standard techniques such as column chromatography
or recrystallization.

Logical Workflow for Synthesis

The following diagram illustrates a generalized workflow for the synthesis of 4-substituted
morpholin-3-ones, providing a visual representation of the logical steps from starting materials
to the final product.
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Caption: Generalized synthetic workflow for 4-substituted morpholin-3-ones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-BENZYL-MORPHOLIN-3-ONE CAS#: 61636-32-6 [amp.chemicalbook.com]

2. chemscene.com [chemscene.com]

3. aksci.com [aksci.com]

 To cite this document: BenchChem. [Physical properties like boiling point and density of 4-
Benzylmorpholin-3-one.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1279983#physical-properties-like-boiling-point-and-
density-of-4-benzylmorpholin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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